Cas no 733740-67-5 (trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid)
Technical Introduction:
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid is a brominated cyclopentane derivative featuring a ketone and carboxylic acid functional group. Its rigid trans-configuration and aromatic bromophenyl moiety contribute to its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active compounds or chiral building blocks. The presence of both electrophilic (ketone) and nucleophilic (carboxylic acid) sites allows for selective modifications, enabling applications in cross-coupling reactions or asymmetric synthesis. The bromine atom further enhances reactivity for metal-catalyzed transformations, such as Suzuki or Heck couplings. This compound’s structural features make it valuable for research in medicinal chemistry and material science.
733740-67-5 structure
Product Name:trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
CAS No:733740-67-5
MF:C14H15BrO3
MW:311.171103715897
CID:870558
PubChem ID:24722370
Update Time:2025-05-27
trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- TRANS-2-[2-(2-BROMOPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLIC ACID
- LogP
- trans-2-[2-(2-Bromophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
- 733740-67-5
- (1R,2S)-2-[2-(2-bromophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
- AKOS016017554
- TRANS-2-[2-(2-BROMOPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLICACID
- MFCD01311209
- rel-(1R,2S)-2-[2-(2-Bromophenyl)-2-oxoethyl]cyclopentanecarboxylic acid
- DTXSID601151771
- trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
-
- MDL： MFCD01311209
- Inchi： 1S/C14H15BrO3/c15-12-7-2-1-5-11(12)13(16)8-9-4-3-6-10(9)14(17)18/h1-2,5,7,9-10H,3-4,6,8H2,(H,17,18)/t9-,10+/m0/s1
- InChI Key： UVVMQPBDJHJONA-VHSXEESVSA-N
- SMILES： BrC1C=CC=CC=1C(C[C@@H]1CCC[C@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 310.02000
- Monoisotopic Mass: 310.02046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 455.6±20.0 °C at 760 mmHg
- Flash Point: 229.3±21.8 °C
- PSA: 54.37000
- LogP: 3.52280
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T081935-25mg |
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid |
733740-67-5 | 25mg |
$ 180.00 | 2022-06-03 | ||
| TRC | T081935-50mg |
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid |
733740-67-5 | 50mg |
$ 300.00 | 2022-06-03 | ||
| A2B Chem LLC | AH17256-1g |
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid |
733740-67-5 | >95% | 1g |
$2759.00 | 2024-04-19 | |
| A2B Chem LLC | AH17256-2g |
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid |
733740-67-5 | >95% | 2g |
$4116.00 | 2024-04-19 | |
| A2B Chem LLC | AH17256-5g |
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid |
733740-67-5 | >95% | 5g |
$8355.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625730-1g |
(1R,2S)-2-(2-(2-bromophenyl)-2-oxoethyl)cyclopentane-1-carboxylic acid |
733740-67-5 | 98% | 1g |
￥27988.00 | 2024-07-28 | |
| Crysdot LLC | CD12038482-1g |
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid |
733740-67-5 | 95+% | 1g |
$2101 | 2024-07-24 | |
| Crysdot LLC | CD12038482-5g |
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid |
733740-67-5 | 95+% | 5g |
$5717 | 2024-07-24 |
trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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